Cas no 917567-36-3 (Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester)

• Product name: Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 917567-36-3
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 786073
• PubChem ID: 71428637

Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-butanoylbenzoate
• 917567-36-3
• DTXSID20847358

• Inchi： InChI=1S/C15H20O3/c1-5-6-13(16)11-7-9-12(10-8-11)14(17)18-15(2,3)4/h7-10H,5-6H2,1-4H3
• InChI Key： NFQAGWVHTHQTHI-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=CC=C(C=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų